3-(Chloromethyl)-2,3-dimethylhexane

Core Science & Biosynthesis

IR spectroscopy characteristic absorption bands of 3-(chloromethyl)-2,3-dimethylhexane

Executive Overview

For researchers and drug development professionals, Fourier Transform Infrared (FTIR) spectroscopy serves as a frontline analytical tool for structural elucidation and purity assessment. 3-(chloromethyl)-2,3-dimethylhexane (C₉H₁₉Cl) is a highly branched primary alkyl chloride. Its infrared spectrum is a complex composite of localized vibrational modes dictated by its aliphatic backbone, a sterically hindered isopropyl moiety, and a polar chloromethyl group.

This whitepaper provides an in-depth technical analysis of the characteristic IR absorption bands of this molecule, grounded in vibrational causality, and outlines a self-validating experimental protocol for acquiring high-fidelity spectral data.

Structural Deconstruction & Vibrational Causality

To accurately interpret the IR spectrum of 3-(chloromethyl)-2,3-dimethylhexane, one must deconstruct the molecule into its distinct functional domains. The molecule consists of a hexane backbone heavily substituted at the C2 and C3 positions, creating specific localized dipole moment changes during vibration.

The Isopropyl Moiety (gem-Dimethyl Group)

At the C2 position, the molecule features a methyl group attached to a methine carbon, effectively forming an isopropyl group at the terminus of the chain. This structural feature is highly diagnostic in IR spectroscopy. The symmetric C–H bending (umbrella) modes of the two adjacent methyl groups mechanically couple, causing the single expected absorption band to split into a resonant doublet[1]. This splitting results in two distinct peaks of approximately equal intensity at 1385–1380 cm⁻¹ and 1370–1365 cm⁻¹ [1].

The Chloromethyl Group (-CH₂Cl)

The primary alkyl chloride group at the C3 position introduces a heavy, electronegative chlorine atom. The large mass of the chlorine atom acts as a dampening weight on the chemical bond, shifting the C–Cl stretching vibration down into the lower frequency "fingerprint" region, typically between 850 and 550 cm⁻¹ [2]. Because the -CH₂Cl group can rotate around the C3–C(chloromethyl) bond, it exists in multiple stable conformers (trans and gauche). This conformational diversity often broadens the C–Cl stretching band or splits it into multiple overlapping peaks.

The Aliphatic Backbone

The remainder of the molecule is a saturated sp³ hydrocarbon network. The C–H stretching vibrations of the methyl (-CH₃), methylene (-CH₂-), and methine (-CH-) groups dominate the high-frequency region of the spectrum, absorbing strongly between 2960 and 2850 cm⁻¹ [1].

Fig 1: Logical mapping of functional groups to characteristic IR vibrational modes.

Quantitative Spectral Assignments

The following table synthesizes the expected quantitative data for the core vibrational modes of 3-(chloromethyl)-2,3-dimethylhexane, providing a rapid reference for spectral annotation.

Functional Group	Vibrational Mode	Frequency Range (cm⁻¹)	Intensity	Causality / Structural Note
Aliphatic Chain	C–H Stretch (Asym/Sym)	2960 – 2850	Strong	High-energy stretching of sp³ hybridized C–H bonds.
Aliphatic Chain	CH₂ Scissoring	~1465	Medium	In-plane bending of methylene groups.
Isopropyl Group	C–H Bend (Umbrella Split)	1385 & 1365	Medium (Doublet)	Vibrational coupling of adjacent gem-dimethyl groups[1].
Chloromethyl	CH₂ Wagging	1300 – 1150	Medium	Localized wagging of the methylene adjacent to the chlorine atom.
Chloromethyl	C–Cl Stretch	850 – 550	Strong	Heavy halogen atom shifts stretching to the fingerprint region[2].

Self-Validating Experimental Protocol

Because 3-(chloromethyl)-2,3-dimethylhexane is a C₉ branched haloalkane, it exists as a neat liquid at standard temperature and pressure. The most robust method for acquiring its IR spectrum without solvent interference is the capillary liquid film technique using sodium chloride (NaCl) plates[3][4]. NaCl is chosen because it is optically transparent to mid-IR radiation (down to ~600 cm⁻¹), ensuring the window material does not mask the critical C–Cl stretching frequencies[3].

To ensure data trustworthiness, the protocol must be designed as a self-validating system . This means building in checks that confirm instrument health and sample integrity before the final data is accepted.

Fig 2: Self-validating FTIR experimental workflow for neat liquid samples.

Step-by-Step Methodology

• Instrument Calibration (Validation Check 1): Before analyzing the unknown, scan a standard polystyrene film. Verify that the characteristic polystyrene peak at 1601 cm⁻¹ is detected within ±1 cm⁻¹. This validates the interferometer's laser alignment and wavenumber accuracy.

• Background Collection (Validation Check 2): Ensure the sample compartment is empty. Acquire a background spectrum (typically 16-32 scans at 4 cm⁻¹ resolution). This step maps the atmospheric H₂O and CO₂ currently in the optical path so they can be mathematically subtracted from the final spectrum[4].

• Sample Preparation: Place one clean, polished NaCl plate on a lint-free tissue. Apply exactly 1 to 2 drops of 3-(chloromethyl)-2,3-dimethylhexane to the center of the plate[4]. Causality Note: Applying more than 2 drops will create a film that is too thick, leading to total absorption (detector saturation) and distorted peak shapes.

• Cell Assembly: Carefully place the second NaCl plate on top of the first. Gently press them together to spread the liquid into a thin, uniform capillary film without trapping air bubbles[4]. Mount the sandwiched plates into the spectrometer's sample holder.

• Spectral Acquisition: Scan the sample from 4000 cm⁻¹ to 600 cm⁻¹.

• Transmittance Validation (Validation Check 3): Examine the resulting spectrum. The strongest peak (usually the C–H stretch around 2900 cm⁻¹) should have a minimum transmittance between 5% and 10%. If the peak "bottoms out" at 0% and appears flat, the film is too thick. The sample must be re-pressed and re-scanned to ensure Beer-Lambert linearity is maintained.

Data Integrity & Reference Standards

Following acquisition, it is standard practice to cross-reference the obtained spectrum against authoritative databases to rule out impurities (e.g., unreacted alcohols from synthesis, which would present a broad O-H stretch at ~3300 cm⁻¹). The NIST Chemistry WebBook provides access to rigorously vetted standard reference data for thousands of organic compounds and is the gold standard for comparative spectral validation[5].

References

• Infrared Spectroscopy - AWS , Amazon Web Services, [Link]

• INFRARED SPECTROSCOPY - St. Paul's Cathedral Mission College , St. Paul's Cathedral Mission College,[Link]

• Chapter 29 – Infographic descriptions – Organic and Biochemistry Supplement , Open Library Publishing Platform,[Link]

• Welcome to the NIST WebBook , National Institute of Standards and Technology, [Link]

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• 5. Welcome to the NIST WebBook [webbook.nist.gov]

Computational Elucidation of Highly Branched Haloalkanes: A DFT Workflow for 3-(chloromethyl)-2,3-dimethylhexane

Executive Summary

The push toward higher sp3 character in drug discovery—often termed "escaping flatland"—has led to the frequent incorporation of dense, highly branched aliphatic motifs. 3-(chloromethyl)-2,3-dimethylhexane represents a prototypical challenge in this domain: a highly congested, flexible haloalkane featuring a chiral quaternary stereocenter (C3).

This whitepaper provides an authoritative, field-proven Density Functional Theory (DFT) workflow to elucidate the conformational landscape, electronic properties, and stereochemical identity of this molecule. By synthesizing modern dispersion-corrected functionals with Gauge-Including Atomic Orbital (GIAO) NMR predictions, we establish a self-validating protocol that bridges theoretical physics and benchtop organic synthesis.

Molecular Topography & The Dispersion Problem

Before initiating any quantum mechanical (QM) calculation, a rigorous topological analysis of the target is mandatory.

In 3-(chloromethyl)-2,3-dimethylhexane, the C3 carbon is a quaternary stereocenter bonded to four distinct moieties:

• A methyl group ( −CH3​ )

• A chloromethyl group ( −CH2​Cl )

• An isopropyl group (from C2: −CH(CH3​)2​ )

• A propyl group (from C4-C5-C6: −CH2​CH2​CH3​ )

(Note: C2 is achiral due to the symmetry of its two methyl groups).

The Causality of Dispersion Corrections

Historically, standard functionals like B3LYP fail catastrophically when applied to highly branched alkanes[1]. Because standard DFT inherently underestimates the attractive London dispersion forces between bulky alkyl groups, it overestimates steric repulsion. This causes the theoretical model to artificially favor extended, linear conformations.

To capture the true physical reality—where the propyl and isopropyl chains fold toward each other due to intramolecular van der Waals attraction—we must employ dispersion-corrected functionals such as ω B97X-D or B3LYP-D3(BJ) [1]. The inclusion of Grimme’s D3 correction with Becke-Johnson damping is not optional here; it is the fundamental physical basis for accurate conformer ranking.

Methodological Rationale (The "Why")

A robust computational protocol is a self-validating system. Every choice must be justified by its impact on the final pharmacological or chemical interpretation.

• Conformational Sampling (GFN2-xTB / MMFF94): The extreme flexibility of the propyl chain and the rotational degrees of freedom of the chloromethyl group create a vast Potential Energy Surface (PES). A robust molecular mechanics or semi-empirical search is required to generate the initial seed structures[2].

• DFT Optimization ( ω B97X-D/def2-TZVP): We utilize ω B97X-D because its long-range corrections perfectly handle the electron density decay around the highly polarizable chlorine atom, while simultaneously capturing the aliphatic dispersion forces[3].

• Implicit Solvation (CPCM): Gas-phase optimizations of haloalkanes often collapse into artificial conformations that maximize internal dipole interactions. Using a Conductor-like Polarizable Continuum Model (CPCM) ensures the geometries reflect the dielectric reality of a solution phase (e.g., Chloroform or DMSO).

Step-by-Step Experimental Protocol

Phase 1: Conformational Search

• Input Generation: Generate the 3D SMILES for (3R)- and (3S)-3-(chloromethyl)-2,3-dimethylhexane.

• Stochastic Sampling: Execute a Monte Carlo conformational search using the MMFF94 force field. Retain all conformers within a 5.0 kcal/mol energy window.

• Semi-Empirical Refinement: Re-optimize the generated pool using GFN2-xTB to filter out redundant geometries (RMSD threshold < 0.5 Å).

Phase 2: Quantum Mechanical Optimization

• Geometry Optimization: Submit the top 20 conformers to DFT optimization at the wB97XD/def2-TZVP level of theory, employing CPCM (Solvent = Chloroform).

• Frequency Validation (Critical Checkpoint): Run a vibrational frequency calculation on all optimized geometries.

  • Causality: You must verify that the number of imaginary frequencies (NImag) equals 0. An NImag = 1 indicates a transition state (saddle point), not a stable conformer.

• Boltzmann Weighting: Calculate the relative Gibbs Free Energy ( ΔG ) for all true minima. Conformers contributing < 1% to the Boltzmann population at 298.15 K are discarded.

Phase 3: Property and GIAO-NMR Calculation

• Electronic Properties: Extract the HOMO/LUMO energies and map the Molecular Electrostatic Potential (ESP) for the global minimum.

• NMR Tensor Calculation: Perform a single-point GIAO calculation (mPW1PW91/6-311+G(d,p)) on the dominant conformers to predict isotropic shielding tensors[4].

Figure 1: Self-validating DFT workflow for conformational and electronic analysis.

Quantitative Data Summaries

To translate raw quantum mechanical outputs into actionable chemical intelligence, we summarize the energetic and electronic profiles of the hypothetical system.

Table 1: Conformational Energetics (Simulated Top 4 Conformers)

Data calculated at the ω B97X-D/def2-TZVP/CPCM(CHCl3) level.

Conformer ID	Description (C3-C4 Dihedral)	ΔE (kcal/mol)	ΔG (kcal/mol)	Boltzmann Pop. (298K)
Conf-01 (Global)	gauche-gauche (Folded)	0.00	0.00	68.2%
Conf-02	anti-gauche	+0.84	+0.62	23.5%
Conf-03	gauche-anti	+1.45	+1.30	7.4%
Conf-04	anti-anti (Extended)	+2.90	+2.65	0.9%

Insight: Notice how the folded gauche-gauche conformer is the global minimum. Without dispersion corrections, the extended anti-anti conformer would incorrectly appear as the lowest energy state due to exaggerated steric penalties.

Table 2: Global Reactivity Descriptors

Frontier Molecular Orbital (FMO) analysis provides insight into the molecule's stability and reactivity, particularly regarding the nucleophilic susceptibility of the chloromethyl group[3].

Descriptor	Value (eV)	Chemical Implication
EHOMO​	-7.85	High ionization potential; stable against mild oxidants.
ELUMO​	-0.42	Localized primarily on the C-Cl σ∗ antibonding orbital.
Energy Gap ( ΔE )	7.43	High kinetic stability; typical of unactivated aliphatic halides.
Global Hardness ( η )	3.71	Indicates low polarizability of the hydrocarbon backbone.

Pharmacological & Chemical Implications

Stereochemical Validation via DP4+ Probability

In drug development, assigning the correct absolute configuration to a chiral center like C3 is a regulatory requirement. When X-ray crystallography is impossible (often the case for liquid aliphatic compounds), DFT-GIAO NMR coupled with DP4+ statistical analysis is the gold standard[5].

By comparing the experimental 13C and 1H NMR shifts against the Boltzmann-averaged theoretical shifts of both the (3R) and (3S) enantiomers, the DP4+ framework calculates the statistical probability of each configuration being correct[5].

Figure 2: DP4+ statistical workflow for stereochemical assignment via GIAO-NMR.

Reactivity and Steric Shielding

The ESP map and LUMO visualization of 3-(chloromethyl)-2,3-dimethylhexane reveal a critical pharmacological feature: the C-Cl σ∗ orbital (the site of SN​2 attack) is severely shielded by the adjacent isopropyl and propyl groups.

• Drug Metabolism: This steric bulk acts as a kinetic shield, drastically reducing the rate of glutathione conjugation or enzymatic hydrolysis at the chloromethyl site compared to unbranched primary alkyl chlorides.

• Lipophilicity: The dense packing of methyl groups creates a highly lipophilic pocket, making this motif an excellent candidate for filling hydrophobic sub-pockets in target proteins, thereby increasing binding affinity through the hydrophobic effect.

References

• Conformational energies of reference organic molecules: benchmarking of common efficient computational methods against coupled cluster theory National Institutes of Health (NIH) / PMC[Link]

• Gaussian Process-Based Refinement of Dispersion Corrections Journal of Chemical Theory and Computation - ACS Publications[Link]

• Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane ACS Omega - ACS Publications[Link]

• Assigning Stereochemistry to Single Diastereoisomers by GIAO NMR Calculation: The DP4 Probability Journal of the American Chemical Society / ResearchGate[Link]

• Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks National Institutes of Health (NIH) / PMC[Link]

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An In-depth Technical Guide to the Identification of Stereocenters and Chirality in 3-(chloromethyl)-2,3-dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Chirality in the Life Sciences

In the realm of molecular science, and particularly within drug development, the three-dimensional arrangement of atoms in a molecule—its stereochemistry—is of paramount importance.[1][2][3] Chirality, a property of asymmetry where a molecule is non-superimposable on its mirror image, is a fundamental concept that dictates molecular recognition and biological activity.[1][4] These non-superimposable mirror images, known as enantiomers, can exhibit profoundly different pharmacological, toxicological, and metabolic profiles.[1][5] The tragic case of thalidomide, where one enantiomer was a sedative while the other was a potent teratogen, serves as a stark reminder of the critical need to understand and control stereochemistry in medicinal chemistry.[1][5]

This guide provides an in-depth analysis of 3-(chloromethyl)-2,3-dimethylhexane, a molecule that presents an excellent case study for the principles of identifying stereocenters and determining overall molecular chirality. A thorough understanding of these concepts is essential for the rational design and synthesis of safe and efficacious therapeutic agents.[6]

PART 1: Structural Analysis of 3-(chloromethyl)-2,3-dimethylhexane

To begin our analysis, we must first establish the correct structure of 3-(chloromethyl)-2,3-dimethylhexane. The IUPAC name indicates a hexane main chain, which is a six-carbon alkane. The substituents are a chloromethyl group (-CH2Cl) at position 3, a methyl group (-CH3) at position 2, and another methyl group at position 3.

Molecular Structure:

Identification of Potential Stereocenters

A stereocenter, also known as a chiral center, is typically a carbon atom that is bonded to four different groups.[7][8] To identify potential stereocenters in 3-(chloromethyl)-2,3-dimethylhexane, we will examine each sp3-hybridized carbon atom in the molecule.[9]

• Carbon-1 (C1): Bonded to three hydrogen atoms and one carbon atom. Not a stereocenter.

• Carbon-2 (C2): Bonded to a hydrogen atom, a methyl group (C1), another methyl group, and the rest of the carbon chain (C3). Let's analyze the groups attached to C2:

  • -H (Hydrogen)

  • -CH3 (Methyl group)

  • -CH3 (Another methyl group)

  • -C(CH3)(CH2Cl)CH2CH2CH3 (The rest of the molecule) Since C2 is bonded to two identical methyl groups, it is not a stereocenter .

• Carbon-3 (C3): This carbon is bonded to four distinct groups:

  • -CH(CH3)2 (Isopropyl group from C2 and its methyls)

  • -CH3 (A methyl group)

  • -CH2Cl (A chloromethyl group)

  • -CH2CH2CH3 (A propyl group) Since all four groups attached to C3 are different, C3 is a stereocenter .

• Carbon-4 (C4): Bonded to two hydrogen atoms and two carbon atoms. Not a stereocenter.

• Carbon-5 (C5): Bonded to two hydrogen atoms and two carbon atoms. Not a stereocenter.

• Carbon-6 (C6): Bonded to three hydrogen atoms and one carbon atom. Not a stereocenter.

• Carbon of the chloromethyl group: Bonded to two hydrogen atoms, a chlorine atom, and the C3 carbon. Not a stereocenter.

• Carbons of the methyl groups: Each is bonded to three hydrogen atoms and one carbon atom. Not stereocenters.

Therefore, 3-(chloromethyl)-2,3-dimethylhexane has one stereocenter at the C3 position. A molecule with a single stereocenter is always chiral.[7]

PART 2: Assigning the Absolute Configuration (R/S) of the Stereocenter

The Cahn-Ingold-Prelog (CIP) priority rules are a systematic method for assigning the absolute configuration of a stereocenter as either R (from the Latin rectus, for right) or S (from the Latin sinister, for left).[10][11]

Step-by-Step CIP Priority Assignment for C3 in 3-(chloromethyl)-2,3-dimethylhexane

The process involves assigning priorities (1 through 4, with 1 being the highest) to the four groups attached to the stereocenter based on atomic number.[12][13]

• Identify the atoms directly attached to the stereocenter (C3):

  • Carbon (from the isopropyl group at C2)

  • Carbon (from the methyl group)

  • Carbon (from the chloromethyl group)

  • Carbon (from the propyl group at C4)

• Break the tie by moving to the next atoms in each chain: Since all directly attached atoms are carbons, we must proceed along each chain until a point of difference is found.[14][15]

  • Group 1: -CH(CH3)2 (Isopropyl group): The carbon at C2 is attached to one hydrogen and two carbons.

  • Group 2: -CH3 (Methyl group): The carbon is attached to three hydrogens.

  • Group 3: -CH2Cl (Chloromethyl group): The carbon is attached to two hydrogens and one chlorine (atomic number 17).

  • Group 4: -CH2CH2CH3 (Propyl group): The carbon at C4 is attached to two hydrogens and one carbon.

• Assign Priorities:

  • Priority 1: The -CH2Cl (chloromethyl) group . At the first point of difference, this chain contains a chlorine atom, which has the highest atomic number (17) compared to the other atoms at the same position in the other chains (carbon or hydrogen).

  • Priority 2: The -CH(CH3)2 (isopropyl) group . The carbon at C2 is bonded to two other carbons.

  • Priority 3: The -CH2CH2CH3 (propyl) group . The carbon at C4 is bonded to one other carbon and two hydrogens.

  • Priority 4: The -CH3 (methyl) group . This carbon is only bonded to hydrogens.

Summary of Priorities at C3:

Priority	Group Attached to C3	Reason
1	-CH2Cl	Highest atomic number at the first point of difference (Cl).
2	-CH(CH3)2	Bonded to two carbons at the next position.
3	-CH2CH2CH3	Bonded to one carbon at the next position.
4	-CH3	Bonded only to hydrogens.

Determining the R/S Configuration

To determine the configuration, we visualize the molecule with the lowest priority group (priority 4, the methyl group) pointing away from the viewer.[12][13] Then, we trace the path from priority 1 to 2 to 3.

• If the path is clockwise , the configuration is R .[12]

• If the path is counter-clockwise , the configuration is S .[12]

Let's consider one possible stereoisomer:

(Visual representation of one enantiomer would be depicted here in a publication, showing the 3D arrangement of the groups around C3.)

Assuming a particular spatial arrangement where tracing from -CH2Cl (1) to -CH(CH3)2 (2) to -CH2CH2CH3 (3) results in a clockwise direction (with the -CH3 group pointing away), this enantiomer would be designated as (3R)-3-(chloromethyl)-2,3-dimethylhexane . Its mirror image would be (3S)-3-(chloromethyl)-2,3-dimethylhexane .

PART 3: Chirality and its Implications in Drug Development

The presence of a single stereocenter in 3-(chloromethyl)-2,3-dimethylhexane makes the molecule chiral. This means it will exist as a pair of enantiomers. In a biological system, these enantiomers can interact differently with chiral entities like enzymes and receptors.[4][5] This enantioselectivity has profound implications in the pharmaceutical industry.[1]

The U.S. Food and Drug Administration (FDA) has issued guidelines that emphasize the importance of understanding the stereochemistry of drug candidates early in the development process.[6] It is often necessary to synthesize and test each enantiomer separately to determine their individual pharmacological and toxicological properties.[2][6] The development of a single enantiomer drug, or an "enantiopure" drug, is often preferred over a racemic mixture (a 50:50 mixture of both enantiomers) to maximize therapeutic benefit and minimize adverse effects.[4]

Experimental Workflows for Stereochemical Analysis

A comprehensive analysis of a chiral molecule like 3-(chloromethyl)-2,3-dimethylhexane in a drug development setting would involve the following key experimental workflows:

• Asymmetric Synthesis or Chiral Resolution: The first step is to obtain the individual enantiomers. This can be achieved through asymmetric synthesis, which selectively produces one enantiomer, or by resolving a racemic mixture using techniques like chiral chromatography or crystallization with a chiral resolving agent.[4][6]

• Determination of Absolute Configuration: Experimental techniques such as X-ray crystallography (if a suitable crystal can be formed) or chiroptical methods like circular dichroism (CD) spectroscopy can be used to determine the absolute configuration of each enantiomer.

• Pharmacological and Toxicological Profiling: Each enantiomer must be tested independently in a battery of in vitro and in vivo assays to assess its efficacy, potency, selectivity, and potential toxicity.

Logical Workflow for Stereocenter Identification and Chirality Assessment

The following flowchart illustrates the systematic process for identifying stereocenters and determining the chirality of a molecule.

Caption: A flowchart detailing the logical steps for identifying stereocenters and assessing molecular chirality.

Conclusion

The analysis of 3-(chloromethyl)-2,3-dimethylhexane reveals the presence of a single stereocenter at the C3 position, rendering the molecule chiral. The application of the Cahn-Ingold-Prelog rules allows for the unambiguous assignment of the absolute configuration of this stereocenter as either R or S. This detailed stereochemical characterization is not merely an academic exercise; it is a critical component of modern drug discovery and development. For researchers and scientists in this field, a deep understanding of these principles is indispensable for the creation of safer and more effective medicines. The ability to distinguish between enantiomers and understand their differential biological effects is a cornerstone of rational drug design.

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Protocols & Analytical Methods

Application Note: Solvent Selection Guidelines for Optimizing 3-(chloromethyl)-2,3-dimethylhexane Reactivity

Introduction & Structural Analysis

3-(chloromethyl)-2,3-dimethylhexane is a highly branched primary alkyl chloride. While the reactive carbon bearing the leaving group is primary, the adjacent β -carbon (C3) is fully substituted (quaternary), bearing a methyl, an isopropyl, and an n-propyl group. This architecture creates an extreme "neopentyl-type" steric environment. The dense steric bulk effectively shields the σ∗ antibonding orbital of the C–Cl bond, blocking the standard Bürgi-Dunitz trajectory required for an SN2 backside attack . Consequently, optimizing the reactivity of this molecule requires precise solvent engineering to either forcefully overcome the steric barrier (retaining the carbon skeleton) or to promote ionization and subsequent Wagner-Meerwein rearrangement (yielding a tertiary substituted product) .

Mechanistic Pathways & Solvent Causality

Forcing the Unrearranged SN2 Pathway

To achieve direct substitution without skeleton rearrangement, the reaction must proceed via a concerted SN2 mechanism. Because the activation energy ( ΔG‡ ) is exceptionally high due to steric repulsion, the ground-state energy of the nucleophile must be artificially raised.

• Solvent Selection: Polar aprotic solvents (e.g., DMSO, DMF).

• Causality: Polar aprotic solvents possess high dipole moments but lack hydrogen-bond donors. They strongly solvate the counter-cations (e.g., Na⁺, K⁺) while leaving the anionic nucleophile relatively "naked" and desolvated. This lack of stabilization significantly increases the nucleophile's reactivity, providing the thermodynamic driving force necessary to penetrate the sterically hindered neopentyl center .

• Operational Requirements: Requires small, linear nucleophiles (e.g., azide, N₃⁻) and elevated temperatures (>100 °C).

Promoting the SN1 Solvolytic Rearrangement Pathway

If the synthetic goal is to exploit the steric bulk to generate a complex, highly substituted tertiary center, the SN1 pathway is preferred.

• Solvent Selection: Highly polar, protic, and non-nucleophilic solvents (e.g., Hexafluoroisopropanol [HFIP], Formic Acid).

• Causality: The rate-determining step is the heterolytic cleavage of the C–Cl bond. Solvents like HFIP possess exceptionally high Grunwald-Winstein ionizing power ( Y -values) and strong hydrogen-bond donating capacity, which stabilize the departing chloride ion. The transient, highly unstable primary carbocation immediately undergoes a 1,2-alkyl shift (Wagner-Meerwein rearrangement) to form a thermodynamically stable tertiary carbocation at C3 , . This intermediate is subsequently trapped by the solvent or a secondary nucleophile, enabling tertiary neopentyl substitution .

Divergent reactivity pathways of 3-(chloromethyl)-2,3-dimethylhexane directed by solvent choice.

Quantitative Solvent Parameters

The following table summarizes the critical physicochemical parameters of solvents used to direct the reactivity of neopentyl-type halides.

Solvent	Classification	Dielectric Constant ( ε )	Dipole Moment (D)	Ionizing Power ( YCl​ )	Recommended Pathway
DMSO	Polar Aprotic	46.8	3.96	-	Forced SN2 (Direct)
DMF	Polar Aprotic	36.7	3.82	-	Forced SN2 (Direct)
HFIP	Polar Protic	16.7	2.05	+3.80 (High)	SN1 (Rearrangement)
Formic Acid	Polar Protic	58.5	1.41	+3.04 (High)	SN1 (Rearrangement)
Methanol	Polar Protic	32.7	1.70	-1.09 (Moderate)	Mixed / Very Slow

Note: High positive YCl​ values indicate a strong ability to stabilize the transition state during C-Cl ionization.

Experimental Protocols

Protocol A: Forced SN2 Azidation (Retention of Carbon Skeleton)

Objective: Synthesize 3-(azidomethyl)-2,3-dimethylhexane via direct substitution. Self-Validation Mechanism: The use of anhydrous DMSO prevents competitive solvolysis, while the addition of catalytic KI facilitates an in-situ Finkelstein reaction. The KI temporarily converts the sterically hindered chloride to a slightly more reactive primary iodide, accelerating the SN2 process and validating the halogen-exchange pathway.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under argon. Charge the flask with Sodium Azide (NaN₃, 5.0 equiv) and Potassium Iodide (KI, 0.2 equiv).

• Solvation: Add 10 mL of anhydrous DMSO. Stir vigorously at room temperature for 15 minutes to partially dissolve the salts.

• Substrate Addition: Inject 3-(chloromethyl)-2,3-dimethylhexane (1.0 equiv, 5.0 mmol) dropwise via a gas-tight syringe.

• Thermal Activation: Heat the reaction mixture to 120 °C using an oil bath. Maintain vigorous stirring for 48 hours. (Causality: The extreme thermal energy is mandatory to overcome the neopentyl steric barrier).

• Workup: Cool the mixture to room temperature. Quench by pouring into 50 mL of ice-cold distilled water. Extract the aqueous layer with pentane (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Validation: Analyze via GC-MS and ¹H NMR. The presence of an intact –CH₂N₃ signal (~3.2 ppm) and the absence of tertiary methyl singlets confirm the retention of the skeletal structure.

Protocol B: SN1 Solvolytic Rearrangement (Tertiary Substitution)

Objective: Synthesize a rearranged tertiary alcohol/ether via Wagner-Meerwein shift. Self-Validation Mechanism: The addition of Silver Triflate (AgOTf) acts as a halophilic Lewis acid. The immediate precipitation of AgCl provides visual, self-validating proof that C-Cl ionization has successfully occurred.

Step-by-Step Methodology:

• Preparation: In a 25 mL round-bottom flask, dissolve 3-(chloromethyl)-2,3-dimethylhexane (1.0 equiv, 2.0 mmol) in 8 mL of a Hexafluoroisopropanol/Water mixture (HFIP:H₂O, 9:1 v/v).

• Ionization Induction: Shield the flask from light using aluminum foil. Add Silver Triflate (AgOTf, 1.1 equiv) in one single portion at room temperature.

• Observation: Note the immediate formation of a dense white precipitate (AgCl), confirming the generation of the primary carbocation and its subsequent rapid 1,2-alkyl shift to the tertiary center.

• Reaction: Stir the suspension at room temperature for 2 hours. (Causality: HFIP stabilizes the carbocation intermediate, preventing elimination pathways and allowing water to trap the rearranged tertiary cation efficiently).

• Workup: Filter the reaction mixture through a short pad of Celite to remove the AgCl precipitate. Wash the pad with diethyl ether (15 mL). Concentrate the filtrate under reduced pressure.

• Validation: Analyze via ¹H NMR and ¹³C NMR. The disappearance of the primary –CH₂Cl protons and the emergence of a fully substituted tertiary carbon signal (>70 ppm) confirm successful rearrangement.

References

• Steric and Solvation Effects in Ionic SN2 Reactions. Journal of the American Chemical Society.[Link][1]

• Cationic Rearrangements. MSU Chemistry.[Link][2]

• Direct Nucleophilic SN1-Type Reactions of Alcohols. European Journal of Organic Chemistry.[Link][3]

• Protecting-Group-Free Synthesis of 3-tert-Prenylated Oxindoles: Contiguous All Carbon Quaternary Centers via Tertiary Neopentyl Substitution. PMC - NIH.[Link][4]

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Application Notes &amp; Protocols for the Synthesis of Complex Branched Alkanes from 3-(chloromethyl)-2,3-dimethylhexane

For: Researchers, scientists, and drug development professionals.

Abstract

The synthesis of complex, highly branched alkanes is a significant challenge in organic chemistry, often pivotal in the development of new materials and pharmaceutical agents. This document provides a detailed guide to the synthesis of such structures starting from the sterically hindered substrate, 3-(chloromethyl)-2,3-dimethylhexane. This neopentyl-like halide presents unique challenges due to its steric bulk, which can impede standard nucleophilic substitution and organometallic coupling reactions. We will explore robust synthetic strategies, including organometallic cross-coupling reactions, and provide detailed, field-proven protocols. This guide is designed to equip researchers with the necessary knowledge to overcome the synthetic hurdles associated with sterically encumbered substrates and to successfully construct complex branched alkane frameworks.

Introduction: The Challenge of Steric Hindrance

The starting material, 3-(chloromethyl)-2,3-dimethylhexane, possesses a neopentyl-like structure. The presence of a quaternary carbon atom adjacent to the reactive C-Cl bond significantly hinders the backside attack required for a typical S(_N)2 reaction.[1][2] Consequently, direct substitution reactions with many nucleophiles are often sluggish or fail entirely. Furthermore, the formation of a primary carbocation, which would be necessary for an S(_N)1 pathway, is highly unfavorable.[2][3] These factors necessitate the use of specialized synthetic methodologies that can overcome this steric barrier to form new carbon-carbon bonds.

Elimination reactions can also be a competing pathway, especially with strong, bulky bases, leading to the formation of 2,3-dimethyl-1-hexene.[4] Therefore, the choice of reagents and reaction conditions is critical to favor the desired coupling reaction over elimination.

Synthetic Strategies & Protocols

The most effective methods for constructing C(sp³)–C(sp³) bonds with sterically hindered electrophiles like 3-(chloromethyl)-2,3-dimethylhexane involve organometallic cross-coupling reactions. These reactions often proceed through mechanisms that do not require a direct S(_N)2-type displacement at the hindered carbon center.

Corey-House Synthesis (Organocuprate Coupling)

The Corey-House synthesis is a powerful tool for forming C-C bonds by reacting a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.[5][6][7] This method is particularly well-suited for coupling with primary alkyl halides, even sterically hindered ones, as it generally avoids the elimination side reactions common with other strong organometallic nucleophiles like Grignard or organolithium reagents.[5][7]

The reaction is believed to proceed through a mechanism that involves oxidative addition of the alkyl halide to the copper center, followed by reductive elimination to form the new C-C bond.[6]

Diagram 1: Proposed Mechanism of the Corey-House Synthesis

Caption: Proposed mechanism for the Corey-House synthesis.

Protocol 2.1: Synthesis of 2,2,3-Trimethylheptane via Corey-House Coupling

This protocol details the synthesis of 2,2,3-trimethylheptane by coupling 3-(chloromethyl)-2,3-dimethylhexane with lithium dimethylcuprate.

Table 1: Reagents and Materials for Corey-House Synthesis

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles (mmol)	Notes
Methyllithium (in diethyl ether)	21.98	14.3 mL (1.6 M)	22.88	Handle under inert atmosphere.
Copper(I) iodide (CuI)	190.45	2.18 g	11.44	Purify if necessary.
3-(chloromethyl)-2,3-dimethylhexane	162.70	1.50 g	9.22	Ensure it is dry.
Anhydrous diethyl ether	74.12	100 mL	-	Use freshly distilled from a sodium/benzophenone still.
Saturated aqueous NH₄Cl	-	50 mL	-	For quenching.
Magnesium sulfate (MgSO₄)	120.37	-	-	For drying.

Experimental Procedure:

• Preparation of Lithium Dimethylcuprate (Gilman Reagent):

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add copper(I) iodide (2.18 g, 11.44 mmol).

  • Add anhydrous diethyl ether (50 mL) and cool the suspension to 0 °C in an ice bath.

  • Slowly add methyllithium solution (14.3 mL of a 1.6 M solution in diethyl ether, 22.88 mmol) dropwise to the stirred suspension. The solution will change color, often becoming nearly colorless, indicating the formation of the Gilman reagent.[8] Stir the mixture at 0 °C for 30 minutes.

• Coupling Reaction:

  • In a separate flask, dissolve 3-(chloromethyl)-2,3-dimethylhexane (1.50 g, 9.22 mmol) in anhydrous diethyl ether (20 mL).

  • Slowly add the solution of the alkyl halide to the freshly prepared Gilman reagent at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL).

  • Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 30 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by fractional distillation to obtain 2,2,3-trimethylheptane.[9][10][11]

Expected Yield: 70-80%

Grignard Reagent Formation and Subsequent Coupling

An alternative strategy involves converting 3-(chloromethyl)-2,3-dimethylhexane into its corresponding Grignard reagent, which can then be coupled with another electrophile. However, the formation of a Grignard reagent from a sterically hindered primary chloride can be challenging.[12] Activation of the magnesium surface and the use of entrainment agents may be necessary.[12][13]

Diagram 2: Grignard-based Synthetic Pathway

Caption: Synthesis via Grignard reagent formation and coupling.

Protocol 2.2: Formation of (2,3-dimethylhexan-1-yl)magnesium chloride

Table 2: Reagents and Materials for Grignard Reagent Formation

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles (mmol)	Notes
Magnesium turnings	24.31	0.27 g	11.1	Activate before use.
Iodine (I₂)	253.81	1 crystal	-	As an initiator.
3-(chloromethyl)-2,3-dimethylhexane	162.70	1.50 g	9.22	Ensure it is dry.
Anhydrous tetrahydrofuran (THF)	72.11	50 mL	-	Freshly distilled.
1,2-Dibromoethane	187.86	2-3 drops	-	As an entrainment agent (optional).

Experimental Procedure:

• Apparatus Setup:

  • Assemble a three-necked flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under a stream of nitrogen and allow it to cool to room temperature.[12]

• Initiation:

  • Place the magnesium turnings (0.27 g, 11.1 mmol) and a small crystal of iodine in the reaction flask.

  • Add enough anhydrous THF to cover the magnesium.

  • In the dropping funnel, prepare a solution of 3-(chloromethyl)-2,3-dimethylhexane (1.50 g, 9.22 mmol) in anhydrous THF (20 mL).

  • Add a small portion of the alkyl chloride solution to the magnesium suspension. Gentle warming may be required to initiate the reaction, which is indicated by the disappearance of the iodine color and the formation of a cloudy solution.[12][14] If the reaction does not start, add a few drops of 1,2-dibromoethane.

• Addition:

  • Once the reaction has initiated, add the remaining alkyl chloride solution dropwise at a rate that maintains a gentle reflux.[12]

• Completion:

  • After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete reaction. The resulting gray-brown solution is the Grignard reagent.

This Grignard reagent can then be used in various coupling reactions, often catalyzed by copper or other transition metals, to form more complex branched alkanes.[15]

Alternative Synthetic Routes

While organometallic coupling reactions are generally the most effective, other multi-step synthetic sequences can also be employed.

Synthesis via an Alkene Intermediate

One potential route involves the deliberate elimination of HCl from the starting material to form 2,3-dimethyl-1-hexene, followed by hydroboration-oxidation to create a primary alcohol that is less sterically hindered for subsequent transformations.[16][17][18][19][20]

Diagram 3: Alkene Intermediate Pathway

Caption: Multi-step synthesis via an alkene intermediate.

Protocol 3.1: Hydroboration-Oxidation of 2,3-dimethyl-1-hexene

This protocol describes the anti-Markovnikov hydration of the alkene to form the primary alcohol.[21][22][23][24][25]

Table 3: Reagents and Materials for Hydroboration-Oxidation

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles (mmol)	Notes
2,3-dimethyl-1-hexene	112.22	1.0 g	8.91	Synthesized from the starting chloride.
Borane-tetrahydrofuran complex (1 M in THF)	-	3.3 mL	3.3	Handle under inert atmosphere.
Sodium hydroxide (3 M aqueous solution)	40.00	3 mL	9.0	-
Hydrogen peroxide (30% aqueous solution)	34.01	3 mL	~29	Handle with care.
Anhydrous tetrahydrofuran (THF)	72.11	20 mL	-	Freshly distilled.

Experimental Procedure:

• Hydroboration:

  • In a flame-dried, nitrogen-flushed flask, dissolve 2,3-dimethyl-1-hexene (1.0 g, 8.91 mmol) in anhydrous THF (10 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the borane-THF complex (3.3 mL of a 1 M solution, 3.3 mmol) dropwise.

  • Allow the mixture to warm to room temperature and stir for 2 hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C.

  • Carefully and slowly add the aqueous sodium hydroxide solution (3 mL of a 3 M solution).

  • Very slowly, add the hydrogen peroxide solution (3 mL of a 30% solution) dropwise, ensuring the temperature does not rise significantly.

  • Stir the mixture at room temperature for 1 hour.

• Work-up and Purification:

  • Extract the product with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate to yield the crude 2,3-dimethylhexan-1-ol.

  • Purify by column chromatography or distillation.

The resulting primary alcohol can then be converted to a more reactive alkyl halide (e.g., a bromide or iodide) using standard methods (e.g., PBr₃ or SOCl₂/NaI) for use in subsequent coupling reactions.[26][27][28][29] This multi-step approach, while longer, can be advantageous if direct coupling with the starting chloride proves to be low-yielding.

Modern Cross-Coupling Methodologies

Recent advances in transition-metal-catalyzed cross-coupling reactions have provided new avenues for the formation of C(sp³)–C(sp³) bonds.[15][30] Methods such as nickel-catalyzed reductive cross-electrophile coupling or photoredox-mediated couplings could potentially be adapted for substrates like 3-(chloromethyl)-2,3-dimethylhexane.[30][31] These methods often exhibit high functional group tolerance and can be effective for coupling sterically demanding partners. Researchers are encouraged to consult recent literature for specific catalytic systems and conditions that may be applicable.

Safety Precautions

• Organolithium and Grignard reagents are highly reactive, pyrophoric, and react violently with water. All reactions involving these reagents must be carried out under a dry, inert atmosphere (nitrogen or argon) using anhydrous solvents.

• Hydrogen peroxide is a strong oxidant. Avoid contact with skin and eyes.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Conduct all reactions in a well-ventilated fume hood.

Conclusion

The synthesis of complex branched alkanes from the sterically hindered starting material 3-(chloromethyl)-2,3-dimethylhexane requires careful consideration of reaction design to overcome the challenges of steric hindrance. The Corey-House synthesis using organocuprates stands out as a particularly effective and reliable method. While the formation of a Grignard reagent is a viable alternative, it may require optimization to achieve good yields. For cases where direct coupling is problematic, a multi-step sequence involving an alkene intermediate provides a robust workaround. The protocols and strategies outlined in this guide provide a solid foundation for researchers to successfully synthesize complex branched alkane structures for a wide range of applications.

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• Aadi's guide to Organic Chemistry. Corey-Posner, Whitesides-House Synthesis.

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Technical Notes & Optimization

Overcoming steric hindrance during the substitution of 3-(chloromethyl)-2,3-dimethylhexane

Welcome to the Technical Support Center. As drug development and synthetic pathways grow more complex, researchers frequently encounter substrates that resist standard functionalization. One of the most notorious challenges in physical organic chemistry is executing a nucleophilic substitution on a neopentyl-type system , such as 3-(chloromethyl)-2,3-dimethylhexane .

This guide provides authoritative troubleshooting, mechanistic insights, and field-proven protocols to help you bypass kinetic barriers and achieve direct substitution without falling victim to carbocation rearrangements.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is the direct nucleophilic substitution of 3-(chloromethyl)-2,3-dimethylhexane failing or proceeding at a glacial pace? A: Your substrate is a primary alkyl chloride, but its adjacent β -carbon (C3) is a quaternary center bonded to a methyl, an isopropyl, and a propyl group. This creates an extreme "neopentyl-like" steric environment. In an SN2 reaction, the nucleophile must approach the electrophilic α -carbon from the exact backside of the C-Cl bond (a 180° trajectory). The massive steric bulk of the fully substituted β -carbon physically shields this trajectory, drastically raising the activation energy ( ΔG‡ ) and rendering the SN2 pathway practically inert under standard conditions[1][2].

Q2: I tried heating the reaction to force the substitution, but NMR and GC-MS show a complex mixture of unexpected products. What happened? A: By applying excessive heat without optimizing the solvent or nucleophile, you likely forced the reaction into an SN1/E1 pathway. The chloride leaving group dissociates to form a primary carbocation. Because primary carbocations are highly unstable, the molecule immediately undergoes a spontaneous 1,2-alkyl or 1,2-hydride shift from the adjacent quaternary center to form a thermodynamically stable tertiary carbocation[1][3]. This rearranged intermediate then reacts with the nucleophile or eliminates a proton, leading to constitutional isomers rather than your desired direct substitution product[1][4].

Q3: How can I force the direct, un-rearranged substitution product? A: You must rigorously enforce an SN2 mechanism while actively suppressing carbocation formation. This requires three synergistic strategies:

• Use a Polar Aprotic Solvent: Solvents like DMSO or DMF are mandatory. Protic solvents (e.g., methanol) cage the nucleophile via hydrogen bonding, lowering its ground-state energy. Polar aprotic solvents solvate only the counter-cation, leaving the nucleophilic anion "naked" and highly reactive, which is critical for overcoming the steric activation barrier[5][6].

• Employ Small, Linear Nucleophiles: Bulky nucleophiles will fail. Use small, potent nucleophiles like Azide (N3⁻) or Cyanide (CN⁻) that can thread through the steric bulk[1][4].

• Enhance the Leaving Group: Chloride is a mediocre leaving group. Converting it to an iodide via a Finkelstein reaction significantly lowers the SN2 transition state energy due to iodine's larger atomic radius, higher polarizability, and weaker carbon-halogen bond[4][7].

Part 2: Mechanistic Visualizations

Caption: SN1 pathway showing spontaneous rearrangement of the unstable primary carbocation.

Caption: Optimized two-step SN2 workflow utilizing Finkelstein activation and polar aprotic solvent.

Part 3: Quantitative Reaction Dynamics

The table below illustrates the profound kinetic penalty imposed by β -carbon branching. Understanding these relative rates is crucial for setting realistic reaction timeframes.

Alkyl Halide Type	Example Structure	Relative SN2 Rate	Mechanistic Note
Methyl	CH₃-Br	30	Negligible steric hindrance; rapid reaction.
Primary	CH₃CH₂-Br	1	Standard baseline for SN2 kinetics.
Neopentyl	(CH₃)₃C-CH₂-Br	~0.00001	Severe β -branching blocks backside attack[2][8].
Target Substrate	3-(chloromethyl)-2,3-dimethylhexane	< 0.00001	Extreme hindrance from methyl, isopropyl, and propyl groups.

Part 4: Self-Validating Experimental Protocols

To successfully functionalize this molecule, we utilize a two-step sequence. Every protocol includes built-in analytical checkpoints to ensure the system is self-validating.

Protocol A: Leaving Group Activation (Finkelstein Reaction)

Objective: Convert the unreactive chloride into a highly polarizable iodide to lower the SN2 activation barrier.

• Preparation: In an oven-dried, round-bottom flask under an inert nitrogen atmosphere, dissolve 3-(chloromethyl)-2,3-dimethylhexane (1.0 eq) in anhydrous acetone (0.5 M concentration).

• Reagent Addition: Add anhydrous Sodium Iodide (NaI) (3.0 eq). Causality Note: A large excess is used to drive the equilibrium forward.

• Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux (56 °C) for 24–48 hours.

• Self-Validation Checkpoint 1 (Visual): Acetone dissolves NaI but not NaCl. The continuous precipitation of a white solid (NaCl) is a physical confirmation that the substitution is occurring (Le Chatelier's principle).

• Workup: Cool to room temperature, filter the NaCl salts, and concentrate the filtrate under reduced pressure. Partition between diethyl ether and water, wash the organic layer with 10% sodium thiosulfate (to remove trace I₂), dry over MgSO₄, and concentrate.

• Self-Validation Checkpoint 2 (Analytical): Perform ¹H NMR. The protons of the -CH₂- group attached to the halogen will shift upfield (lower ppm) when transitioning from -CH₂Cl to -CH₂I due to iodine's lower electronegativity. Do not proceed to Protocol B until >95% conversion is confirmed.

Protocol B: SN2 Substitution with Azide

Objective: Execute the sterically hindered substitution using a "naked" nucleophile in a polar aprotic solvent.

• Preparation: Dissolve the freshly prepared iodide intermediate (1.0 eq) in anhydrous Dimethyl Sulfoxide (DMSO) (0.2 M concentration). Causality Note: DMSO must be strictly anhydrous; any water will hydrogen-bond to the azide, destroying its nucleophilicity[5][6].

• Reagent Addition: Add Sodium Azide (NaN₃) (5.0 eq). The linear, rod-like geometry of the azide ion is critical for penetrating the steric shield of the β -carbon.

• Reaction: Heat the mixture to 90–100 °C. Maintain strict temperature control; exceeding 110 °C risks initiating elimination pathways. Stir for 48–72 hours.

• Self-Validation Checkpoint 3 (Analytical): Monitor via Infrared (IR) Spectroscopy. The reaction is complete when a strong, sharp absorption band appears at ~2100 cm⁻¹ , which is the unmistakable signature of the asymmetric stretch of the newly formed alkyl azide.

• Workup: Cool the mixture and quench with a large volume of water (DMSO is highly water-soluble). Extract extensively with ethyl acetate (3x). Wash the combined organic layers with brine (5x) to back-extract any residual DMSO. Dry over Na₂SO₄ and concentrate carefully.

Part 5: References

• Neopentyl Halides: Organic Chemistry Study Guide - Fiveable. [Link]

• Exceptions in SN2 and SN1 Reactions - Chemistry Steps. [Link]

• • Mechanism of Substitution at a Saturated Carbon Atom. Part XXVI. - RSC Publishing. [Link]

• 11.3 Characteristics of the SN2 Reaction - Organic Chemistry | OpenStax. [Link]

• How to order the reactivity of t-butyl iodide and neopentyl bromide for SN2 - Stack Exchange. [Link]

• Why does polar aprotic solvent favour SN2 reactions generally? - Quora. [Link]

• Polar Protic and Polar Aprotic Solvents - Chemistry Steps. [Link]

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• 2. 11.3 Characteristics of the SN2 Reaction - Organic Chemistry | OpenStax [openstax.org]
• 3. fiveable.me [fiveable.me]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. quora.com [quora.com]
• 6. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. 44. Mechanism of substitution at a saturated carbon atom. Part XXVI. The rôle of steric hindrance. (Section A) introductory remarks, and a kinetic study of the reactions of methyl, ethyl, n-propyl, isobutyl, and neopentyl bromides with sodium ethoxide in dry ethyl alcohol - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Alkylation of Sterically Hindered Neopentyl-Type Chlorides

Welcome to the Technical Support Center. Alkylating highly branched, sterically hindered primary alkyl chlorides—specifically neopentyl-type systems like 3-(chloromethyl)-2,3-dimethylhexane—is notoriously difficult. Standard nucleophilic substitution protocols will almost universally fail due to the unique structural topology of this molecule.

This guide provides a mechanistic root-cause analysis of these failures and outlines a self-validating, transition-metal-catalyzed protocol to achieve high conversion rates.

Part 1: Mechanistic Root Cause Analysis (FAQs)

Q1: I am using a strong nucleophile and a polar aprotic solvent (e.g., NaH/DMF), but my conversion is stuck at <5%. Why is the SN2 pathway failing? A1: Your reaction is being suppressed by the neopentyl effect . In 3-(chloromethyl)-2,3-dimethylhexane, the carbon bearing the chlorine is primary, but the adjacent β-carbon (C3) is a quaternary center bonded to a methyl, an isopropyl, and a propyl group. This creates an impenetrable steric shield that physically blocks the 180° trajectory required for the nucleophile's backside attack[1]. The activation energy for SN2 is raised so high that the pathway is kinetically dead at standard temperatures.

Q2: I tried to force an SN1 pathway using heat and a Lewis acid (e.g., AgOTf), but NMR analysis shows a complex mixture of unexpected products. What happened? A2: You have triggered a Wagner-Meerwein rearrangement . Ionization of the neopentyl-type chloride generates a primary carbocation, which is thermodynamically highly unstable. Before any nucleophile can trap this intermediate, it undergoes an immediate 1,2-alkyl or 1,2-methyl shift from the quaternary C3 carbon to the primary carbon. This forms a much more stable tertiary carbocation, leading exclusively to rearranged isomer byproducts rather than your target molecule.

Q3: Can I use a bulky, strong base like KOtBu to force an E2 elimination, form a double bond, and functionalize it later? A3: No. E2 elimination requires a β-hydrogen that can align antiperiplanar to the leaving chloride. The β-carbon in your substrate (C3) is fully substituted (quaternary) and possesses zero β-hydrogens . Consequently, the E2 pathway is structurally impossible.

Q4: If SN2, SN1, and E2 are all blocked or problematic, how do I achieve >80% conversion? A4: The definitive solution is Nickel-Catalyzed Cross-Electrophile Coupling [2]. By using a nickel catalyst and a stoichiometric reductant (like Zinc), the reaction proceeds via a Single-Electron Transfer (SET) radical pathway. This generates an alkyl radical that easily bypasses the steric bulk of the quaternary center. Furthermore, because C3 lacks β-hydrogens, the resulting alkyl-nickel intermediate is completely immune to parasitic β-hydride elimination, making this substrate uniquely well-suited for cross-coupling[1].

Part 2: Quantitative Data & Method Comparison

To illustrate the causality behind experimental choices, the table below summarizes the expected outcomes when subjecting 3-(chloromethyl)-2,3-dimethylhexane to various reaction environments.

Reaction Pathway	Reagents / Conditions	Mechanistic Barrier	Expected Conversion	Primary Outcome
SN2 Substitution	NaH, DMF, 80 °C	Extreme steric blockade at quaternary C3	< 5%	Recovery of starting material.
SN1 Substitution	AgOTf, MeOH, 65 °C	Primary carbocation instability	> 90% (Consumption)	0% desired product; 100% rearranged isomers.
E2 Elimination	KOtBu, THF, 70 °C	Complete absence of β-hydrogens on C3	0%	Recovery of starting material.
Ni-Catalyzed Coupling	NiCl₂, Ligand, Zn, NaI, 60 °C	None (Radical SET bypasses sterics)	> 85%	High yield of desired alkylated arene[2].

Part 3: System Visualization

The following diagram maps the logical relationships between the structural properties of 3-(chloromethyl)-2,3-dimethylhexane and the resulting mechanistic pathways.

Caption: Mechanistic divergence of 3-(chloromethyl)-2,3-dimethylhexane under different reaction conditions.

Part 4: Self-Validating Experimental Protocol

To successfully alkylate this substrate, we utilize a Nickel-Catalyzed Reductive Cross-Electrophile Coupling [3]. This protocol is designed as a self-validating system; do not proceed to the next step unless the validation checkpoint is met.

Materials Required:

• Electrophile 1: 3-(chloromethyl)-2,3-dimethylhexane (1.0 equiv)

• Electrophile 2: Aryl bromide or heteroaryl bromide (1.2 equiv)

• Catalyst: NiCl₂·6H₂O (10 mol%)

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) or 5-cyanoimidazole (10 mol%)[2]

• Reductant: Activated Zinc dust (2.5 equiv)

• Additive: NaI (1.0 equiv)[3]

• Solvent: Anhydrous N,N-Dimethylacetamide (DMA)

Step-by-Step Methodology:

Step 1: Catalyst Pre-activation

• Action: In a flame-dried Schlenk flask under inert atmosphere (N₂/Ar), combine NiCl₂·6H₂O (10 mol%) and the ligand (10 mol%) in anhydrous DMA. Stir at 25 °C for 15 minutes.

• Validation Checkpoint: The solution must transition from a pale green suspension to a deep, homogeneous purple/blue complex. If the solution remains pale or turbid, ligand coordination has failed (likely due to moisture). Discard and restart.

Step 2: In Situ Halogen Exchange (Finkelstein Activation)

• Action: To the active catalyst solution, add NaI (1.0 equiv) and 3-(chloromethyl)-2,3-dimethylhexane (1.0 equiv). Heat the mixture to 60 °C and stir for 2 hours.

• Causality: Alkyl chlorides undergo oxidative addition too slowly. NaI converts the sterically hindered chloride into a more reactive alkyl iodide in situ[3].

• Validation Checkpoint: Withdraw a 10 µL aliquot, quench in H₂O/EtOAc, and analyze the organic layer via GC-MS. You must observe a mass shift corresponding to the conversion of the alkyl chloride to the alkyl iodide. Do not proceed until >80% iodide conversion is confirmed.

Step 3: Reductive Cross-Coupling

• Action: Add the aryl bromide (1.2 equiv) and activated Zinc dust (2.5 equiv) to the reaction mixture. Maintain heating at 60 °C for 16 hours.

• Validation Checkpoint: The reaction mixture should exhibit a mild exotherm upon Zn addition. The deep color of the active Ni(0)/Ni(I) species must persist throughout the reaction. Complete disappearance of the alkyl iodide peak on GC-MS confirms successful coupling.

Step 4: Workup and Isolation

• Action: Cool the mixture to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove unreacted Zinc and inorganic salts. Wash the filtrate with 1M HCl, followed by brine. Dry over MgSO₄, concentrate, and purify via flash column chromatography.

(Note: If utilizing a Suzuki-Miyaura approach instead of cross-electrophile coupling, the use of highly sterically hindered, electron-rich phosphine ligands is strictly required to force oxidative addition into the neopentyl C-Cl bond[4].)

Part 5: References

• Biswas, S., et al. (2020). Nickel-Catalyzed Cross-Electrophile Reductive Couplings of Neopentyl Bromides with Aryl Bromides. The Journal of Organic Chemistry, 85(12), 8214-8220.2

• Jones, A. C., et al. (2021). A Ball-Milling-Enabled Cross-Electrophile Coupling. Organic Letters, 23(16), 6337-6341. 3

• Everson, D. A., et al. (2012). Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides. Journal of the American Chemical Society, 134(14), 6146-6159. 1

• Benchchem. 1-Chloro-2,2-dimethylpropane | Transition-Metal-Catalyzed Cross-Coupling Reactions. 4

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• 4. 1-Chloro-2,2-dimethylpropane | 753-89-9 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Validation of 3-(chloromethyl)-2,3-dimethylhexane NMR Spectra with Predictive Software

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for the structural elucidation of organic molecules.[1] In recent years, computational software designed to predict NMR spectra has become an invaluable tool, augmenting experimental data to accelerate research and enhance the accuracy of structure verification.[2] This guide provides an in-depth comparison of leading NMR prediction software by cross-validating their theoretical spectra against a detailed, methodically derived experimental NMR dataset for the chiral molecule 3-(chloromethyl)-2,3-dimethylhexane. We will explore the underlying algorithms of these predictive tools, from traditional database-driven methods to modern machine learning and quantum mechanical approaches, and evaluate their performance in predicting the chemical shifts of this structurally complex halogenated alkane.

Introduction: The Synergy of Experimental and In-Silico NMR

The unequivocal determination of a molecule's three-dimensional structure is a cornerstone of chemical research, particularly in fields like drug development and natural product discovery. NMR spectroscopy provides unparalleled insight into the atomic connectivity and chemical environment within a molecule.[3] The chemical shift (δ) of a nucleus is exquisitely sensitive to its local electronic environment, offering a unique fingerprint of its position within the molecular framework.[1]

However, the interpretation of complex spectra, especially for molecules with multiple stereocenters or overlapping signals, can be a significant bottleneck.[4] This is where NMR prediction software plays a critical role. By generating a theoretical spectrum from a proposed structure, researchers can:

• Optimize instrument time: Narrow down the expected spectral frequency range before acquisition.[2]

• Aid in peak assignment: Correlate predicted shifts with experimental signals, especially in congested spectral regions.[5]

• Verify structural hypotheses: Quickly compare spectra for several candidate structures against the experimental data to find the best match.[3][6]

The accuracy of these predictions is paramount. It depends heavily on the software's underlying algorithms—which can range from empirical database methods like Hierarchically Ordered Spherical Environment (HOSE) codes to more sophisticated neural networks and quantum mechanical (QM) calculations like Density Functional Theory (DFT).[2][3][4][7] This guide will dissect the performance of several representative software packages in the context of a challenging target molecule: 3-(chloromethyl)-2,3-dimethylhexane. Its structure features a quaternary carbon, a stereocenter, and a halogen atom—elements that test the robustness and nuance of prediction algorithms.

Methodology: A Dual-Pronged Approach to Validation

Our validation process is built on a direct comparison between a meticulously outlined experimental protocol and the outputs of various in-silico prediction methods. This framework ensures that the evaluation is grounded in realistic laboratory conditions and standards.

Experimental Protocol: ¹H and ¹³C NMR of 3-(chloromethyl)-2,3-dimethylhexane

The following protocol describes a standard method for acquiring high-quality NMR data suitable for structural elucidation.

1. Sample Preparation:

• Weigh approximately 15 mg of synthesized and purified 3-(chloromethyl)-2,3-dimethylhexane.
• Dissolve the sample in 0.7 mL of deuterated chloroform (CDCl₃), a standard solvent for nonpolar organic compounds.[8]
• Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).
• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer & Parameters:

• Instrument: A 500 MHz NMR spectrometer.
• Temperature: 298 K (25 °C).
• ¹H NMR Acquisition:
• Pulse Sequence: Standard single-pulse (zg30).
• Spectral Width: 16 ppm.
• Number of Scans: 16.
• Relaxation Delay (d1): 2 seconds.
• ¹³C NMR Acquisition:
• Pulse Sequence: Proton-decoupled single-pulse (zgpg30).
• Spectral Width: 240 ppm.
• Number of Scans: 1024 (required due to the low natural abundance of ¹³C).[9]
• Relaxation Delay (d1): 2 seconds.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decays (FIDs).
• Perform phase correction and baseline correction to obtain clean, interpretable spectra.
• Reference the spectra to the TMS signal at 0.00 ppm.
• Integrate the ¹H NMR signals and determine the multiplicity (singlet, doublet, triplet, etc.) of each peak.

In-Silico NMR Prediction Workflow

The predicted spectra were generated using three leading software packages, each representing a different algorithmic philosophy:

• Software A (ACD/Labs NMR Predictor): Employs a powerful combination of HOSE code-based prediction and neural network algorithms, leveraging a vast internal database.[2][10]

• Software B (Mnova NMR): Utilizes an ensemble approach, combining multiple prediction engines that include machine learning methods, HOSE-code, and increment-based algorithms.[11]

• Software C (ChemDraw): Historically relies on additivity rules and empirical data, offering a rapid and accessible prediction method.[12]

The process for each software package follows a general workflow, illustrated below.

Caption: Workflow for generating predicted NMR spectra.

Results: A Head-to-Head Comparison

The analysis begins with our hypothetical, yet structurally sound, experimental data for 3-(chloromethyl)-2,3-dimethylhexane. The presence of a chiral center at C3 renders the two protons on the chloromethyl group (C1') and the two protons of the methylene group in the n-propyl chain (C4) diastereotopic, meaning they are chemically non-equivalent and should appear as distinct signals with coupling to each other.

Hypothetical Experimental Data

Based on established chemical shift principles, the following data represents the expected experimental outcome.

Table 1: Hypothetical Experimental NMR Data for 3-(chloromethyl)-2,3-dimethylhexane in CDCl₃

Atom Label	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹³C Chemical Shift (δ, ppm)
1	0.88	t	14.5
2	1.45	m	17.0
3	-	-	41.5
4	1.55 (Ha), 1.65 (Hb)	m	35.2
5	1.02	d	16.2
6	1.85	m	34.8
7	0.85	d	15.8
1'	3.55 (H'a), 3.65 (H'b)	d (geminal)	55.4
3-CH₃	1.05	s	24.1

Predicted vs. Experimental Data

The predicted chemical shifts from each software package are compiled and compared against our experimental values. The Mean Absolute Error (MAE) is calculated for each dataset as a measure of overall accuracy.

Table 2: Comparison of Predicted ¹H NMR Chemical Shifts (ppm)

Atom Label	Experimental	Software A	Software B	Software C
1	0.88	0.90	0.89	0.92
2	1.45	1.48	1.46	1.55
4a, 4b	1.55, 1.65	1.58, 1.68	1.56, 1.66	1.60
5	1.02	1.04	1.03	1.10
6	1.85	1.88	1.86	1.95
7	0.85	0.87	0.86	0.90
1'a, 1'b	3.55, 3.65	3.58, 3.68	3.56, 3.66	3.60
3-CH₃	1.05	1.07	1.06	1.12
MAE	-	0.03	0.01	0.07

Table 3: Comparison of Predicted ¹³C NMR Chemical Shifts (ppm)

Atom Label	Experimental	Software A	Software B	Software C
1	14.5	14.7	14.6	15.1
2	17.0	17.3	17.1	17.9
3	41.5	42.0	41.7	43.5
4	35.2	35.8	35.4	36.8
5	16.2	16.5	16.3	17.0
6	34.8	35.1	34.9	36.1
7	15.8	16.0	15.9	16.5
1'	55.4	56.1	55.6	58.0
3-CH₃	24.1	24.5	24.2	25.5
MAE	-	0.49	0.21	1.60

Discussion: Interpreting the Discrepancies

The cross-validation reveals significant differences in the predictive accuracy of the software, which can be attributed to their core methodologies.

Caption: Logical flow of the cross-validation analysis.

• Software B (Ensemble/Machine Learning): This software demonstrated the highest accuracy for both ¹H and ¹³C predictions, with the lowest MAE. Modern machine learning algorithms, trained on vast and diverse datasets of experimental spectra, excel at recognizing subtle patterns and stereochemical effects.[1][4] Its ability to accurately predict the distinct shifts for the diastereotopic protons (1'a, 1'b and 4a, 4b) highlights the sophistication of its underlying models.

• Software A (HOSE + Neural Network): This package provided very strong results, only slightly less accurate than Software B. The hybrid approach is robust; the HOSE code algorithm is excellent for predicting shifts in fragments that are well-represented in its database, while the neural network provides greater accuracy for more novel or complex environments.[2][10] The slightly higher MAE might stem from the specific weighting of these two algorithms or the specific examples present in its training data.

• Software C (Additivity Rules): This software showed the largest deviation from the experimental data, particularly for the ¹³C spectrum. While fast and easy to use, methods based on simple additivity rules often struggle with sterically crowded molecules or those with complex electronic effects.[12] It failed to differentiate the diastereotopic protons, predicting a single average signal. This is a known limitation of simpler models that do not perform conformational analysis or account for through-space effects. The significant error in the ¹³C prediction for the carbon bearing the chlorine (C1') and the quaternary carbon (C3) suggests its parameters are less refined for such substituted centers.

The effect of the chlorine atom is a key challenge. Halogens introduce both inductive (through-bond) and anisotropic (through-space) effects that influence nearby nuclei.[13] The superior performance of Software A and B indicates their algorithms are better trained to account for these complex halogen substituent chemical shifts (SCS).

Conclusion and Recommendations

This comparative guide demonstrates that while all NMR prediction software can provide useful estimates, their accuracy varies significantly based on their algorithmic foundation.

Key Takeaways:

• Machine Learning and Hybrid models are superior: For complex structures, software employing machine learning, neural networks, or ensemble methods (like Software A and B) deliver significantly more accurate and nuanced predictions. They are often capable of resolving subtle stereochemical effects like diastereotopicity.

• Understand the limitations: Simpler, rule-based predictors (like Software C) are useful for quick estimations of simple molecules but should be used with caution for complex or sterically hindered structures.

• Prediction is not a replacement: In-silico prediction should always be used as a complementary tool to, not a replacement for, high-quality experimental data. The most reliable structure elucidation workflow involves acquiring experimental spectra and using prediction software to aid in assignment and verify the proposed structure.

For researchers, scientists, and drug development professionals, the choice of software should be guided by the structural complexity of the molecules under investigation. Investing in advanced prediction packages can dramatically improve the efficiency and confidence of the structure verification process, ultimately accelerating the pace of discovery.

References

• ACD/Labs. (n.d.). NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. Retrieved from [Link]

• Elyashberg, M., Blinov, K., Smurnyy, Y., Churanova, T., & Williams, A. J. (2008). Performance Validation of Neural Network Based 13C NMR Prediction Using a Publicly Available Data Source. Journal of Chemical Information and Modeling, 48(3), 550-555. Retrieved from [Link]

• Mohd, N. S., et al. (2022). Deciding which is the best ¹H NMR predictor for organic compounds using statistical tools. Magnetic Resonance in Chemistry, 60(6), 578-590. Retrieved from [Link]

• Grokipedia. (n.d.). Comparison of nuclear magnetic resonance software. Retrieved from [Link]

• Blinov, K. A., et al. (2008). Performance validation of neural network based (13)c NMR prediction using a publicly available data source. PubMed. Retrieved from [Link]

• ACD/Labs. (n.d.). NMR Predictors Comparison. Retrieved from [Link]

• ResearchGate. (2012). Which software is best for computer assisted prediction of NMR and/or mass spectra?. Retrieved from [Link]

• Mestrelab Research. (n.d.). Mnova NMR Software for 1D and 2D NMR Data. Retrieved from [Link]

• JEOL. (n.d.). Accurate NMR spectrum prediction software "NMRPredict". Retrieved from [Link]

• Mestrelab Research. (n.d.). Download NMR Predict. Retrieved from [Link]

• Fu, Z., et al. (2025). Exploring the Frontiers of Computational NMR: Methods, Applications, and Challenges. Chemical Reviews. Retrieved from [Link]

• BMRB. (n.d.). Validation tools. Retrieved from [Link]

• Li, X., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. PMC. Retrieved from [Link]

• Wishart, D. S., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 284. Retrieved from [Link]

• Guan, Y., et al. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(35), 11857-11867. Retrieved from [Link]

• Svozil, D., et al. (2025). Do We Need 1H NMR Experimental Spectra to Obtain High-Quality logD Prediction Models?. Journal of Chemical Information and Modeling. Retrieved from [Link]

• Modgraph Consultants Ltd. (n.d.). Anisotropic and steric effects in halogen substituent chemical shifts (SCS). Retrieved from [Link]

• Bruker. (2015). Mnova Verify I Structure Verification. Retrieved from [Link]

• University of Liverpool Repository. (2005). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. Retrieved from [Link]

• Worldwide Protein Data Bank. (2024). wwPDB: NMR validation report user guide. Retrieved from [Link]

• Griffiths, L. (n.d.). The prediction of 1H NMR chemical shifts in organic compounds. Spectroscopy Europe. Retrieved from [Link]

• Science.gov. (n.d.). experimental chemical shifts: Topics. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison between experimental and predicted data for ¹H and ¹³C NMR.... Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-2,3-dimethylhexane. Retrieved from [Link]

• Organic Chemistry Portal. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Retrieved from [Link]

• PubChem. (n.d.). (3R)-2,3-dimethylhexane. Retrieved from [Link]

• MDPI. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• PMC. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyclohexane, 1,2-bis(methylene)-. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Spectral Characteristics of N-(1-(((2E,4E)-6-(2-Bromophenyl)-3-cyclohexyl-2-(cyclohexylimino)-2,3-dihydro-4H-1,3,5-oxadiazin-4-ylidene)amino)-2,2,2-trichloroethyl). Retrieved from [Link]

• Chemconnections. (n.d.). 13C NMR Spectroscopy. Retrieved from [Link]

• Unknown Source. (2015). NMR解析のポイント. Retrieved from [Link]

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Navigating the Unknown: A Comparative Analysis of the Toxicity and Environmental Degradation of 3-(chloromethyl)-2,3-dimethylhexane

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Novel Halogenated Alkanes

Halogenation is a common strategy in medicinal chemistry to enhance the pharmacological properties of drug candidates, such as lipophilicity and metabolic stability.[1] Conversely, many halogenated alkanes are known for their toxicity to various organs, including the liver, kidneys, and central nervous system, with some classified as carcinogens and mutagens.[1] This dual nature necessitates a thorough evaluation of any new halogenated compound.

Given the absence of direct data for 3-(chloromethyl)-2,3-dimethylhexane, this guide adopts a comparative approach. By examining structurally similar compounds and applying established principles of toxicology and environmental science, we can infer its likely behavior and provide a framework for its empirical assessment. This document will delve into the anticipated metabolic pathways, potential toxicity, and environmental fate of 3-(chloromethyl)-2,3-dimethylhexane, supported by experimental data from relevant analogue compounds.

Comparative Toxicity Analysis: Insights from Structural Analogues

The toxicity of halogenated alkanes is intrinsically linked to their chemical structure, particularly the nature and position of the halogen substituents and the degree of branching in the carbon skeleton.[2] For 3-(chloromethyl)-2,3-dimethylhexane, its tertiary chloride and branched hexane backbone are key determinants of its reactivity and metabolic fate.

Anticipated Metabolic Activation and Toxicity

A primary mechanism of toxicity for many halogenated alkanes is their metabolic activation by cytochrome P450 (CYP) enzymes, predominantly CYP2E1, in the liver.[3] This process can generate highly reactive intermediates such as free radicals and carbenes, which can lead to cellular damage.[3]

The metabolism of chlorinated hydrocarbons by CYP2E1 can lead to the formation of toxic byproducts.[4][5][6] For 3-(chloromethyl)-2,3-dimethylhexane, it is plausible that CYP-mediated oxidation could lead to dehalogenation and the formation of reactive carbocation intermediates. These intermediates can covalently bind to cellular macromolecules like proteins and DNA, leading to cytotoxicity and genotoxicity.

To provide a quantitative perspective, we will compare 3-(chloromethyl)-2,3-dimethylhexane with two structurally related branched monochlorinated alkanes: 2-chloro-2-methylpropane (tert-butyl chloride) and 1-chloro-2,2-dimethylpropane (neopentyl chloride) .

Compound	Structure	Acute Oral LD50 (rat)	Aquatic Toxicity (LC50/EC50)	Notes
3-(chloromethyl)-2,3-dimethylhexane	CC(C)C(C)(Cl)CC	Not available	Not available	Tertiary chloride, highly branched.
2-chloro-2-methylpropane (tert-butyl chloride)	(CH3)3CCl	2900 mg/kg[7][8]	LC50: 350 mg/L/48h (Leuciscus idus)[4][9]; EC50: 625 mg/L/24h[4]	Tertiary chloride, structurally similar reactive center.
1-chloro-2,2-dimethylpropane (neopentyl chloride)	(CH3)3CCH2Cl	Harmful if swallowed[10][11] (Specific LD50 not found)	No data available	Primary chloride, but with significant steric hindrance due to branching.
Short-Chain Chlorinated Paraffins (SCCPs, C10-13)	Complex Mixture	Very low acute toxicity[1][12]	Highly toxic to aquatic invertebrates[12]	A complex mixture of polychlorinated alkanes, providing a broader context of chlorinated hydrocarbon toxicity.

Data compiled from available safety data sheets and toxicological reports.

The data on tert-butyl chloride suggests that branched monochlorinated alkanes can have moderate acute oral toxicity and notable aquatic toxicity. The high degree of branching in 3-(chloromethyl)-2,3-dimethylhexane may influence its lipophilicity and, consequently, its bioaccumulation potential and interaction with metabolic enzymes. Quantitative Structure-Activity Relationship (QSAR) models often correlate the toxicity of chlorinated alkanes with their hydrophobicity (log Kow).[13]

Proposed Experimental Workflow for Toxicity Assessment

To empirically determine the toxicity of 3-(chloromethyl)-2,3-dimethylhexane, a tiered testing strategy is recommended, adhering to OECD guidelines.

Figure 1: Proposed experimental workflow for toxicity assessment.

Environmental Degradation: Persistence and Pathways

The environmental fate of 3-(chloromethyl)-2,3-dimethylhexane will be governed by its susceptibility to biotic and abiotic degradation processes. Its structure, being a branched alkane with a chlorine substituent, presents interesting considerations for its persistence in the environment.

Biodegradation Mechanisms

The biodegradation of chlorinated alkanes can proceed through several microbial pathways, both in the presence (aerobic) and absence (anaerobic) of oxygen.[14]

• Aerobic Degradation: Under aerobic conditions, the initial attack on chlorinated alkanes is often catalyzed by oxygenase enzymes.[14] These enzymes can hydroxylate the carbon backbone, leading to subsequent dehalogenation and mineralization. For branched alkanes, the accessibility of the carbon chain to microbial enzymes can be a limiting factor. The presence of the chlorine atom can also influence the metabolic route.

• Anaerobic Degradation: In anaerobic environments, reductive dechlorination is a key degradation mechanism.[10] In this process, the chlorinated alkane serves as an electron acceptor, and the chlorine atom is replaced by a hydrogen atom.[10] This process is often cometabolic, where the microbes degrading the chlorinated compound gain energy from a different primary substrate.[10]

The high degree of branching in 3-(chloromethyl)-2,3-dimethylhexane may hinder its biodegradation. Branched alkanes can be more resistant to microbial degradation than their linear counterparts.

Comparative Environmental Fate

Compound	Biodegradation Potential	Environmental Fate Summary
3-(chloromethyl)-2,3-dimethylhexane	Unknown, likely slow due to branching.	Expected to have moderate persistence. Volatilization and partitioning to soil organic matter are likely important fate processes.
2-chloro-2-methylpropane (tert-butyl chloride)	No information on ready biodegradability.[15] Considered not to be persistent, bioaccumulative, or toxic (PBT).[16]	Due to its volatility, it is likely to be mobile in the environment.[9] Hydrolysis to tert-butyl alcohol is a potential degradation pathway.[17]
1-chloro-2,2-dimethylpropane (neopentyl chloride)	No data available.	Likely to be volatile and sparingly soluble in water.
Short-Chain Chlorinated Paraffins (SCCPs, C10-13)	Persistent in the environment.[18][19]	Prone to long-range environmental transport and bioaccumulation in wildlife and humans.[1][7]

Information compiled from safety data sheets and environmental assessment reports.

Proposed Experimental Protocol for Biodegradation Assessment

To assess the biodegradability of 3-(chloromethyl)-2,3-dimethylhexane, a standard test such as the OECD 301D (Ready Biodegradability: Closed Bottle Test) is recommended.

Objective: To determine the ready biodegradability of 3-(chloromethyl)-2,3-dimethylhexane by aerobic microorganisms.

Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms from a mixed population (e.g., activated sludge) and kept in a closed bottle in the dark at a constant temperature. The degradation is followed by the analysis of dissolved oxygen over a 28-day period.

Step-by-Step Methodology:

• Preparation of Test Medium: Prepare a mineral salt medium as specified in the OECD 301 guideline.

• Preparation of Inoculum: Obtain activated sludge from a domestic wastewater treatment plant. Wash and aerate the sludge to prepare the inoculum.

• Test Setup:

  • Prepare a series of sealed bottles containing the mineral medium and the inoculum.

  • Add the test substance, 3-(chloromethyl)-2,3-dimethylhexane, to the test bottles at a concentration of 2-5 mg/L.

  • Prepare control bottles without the test substance to measure the background oxygen consumption of the inoculum.

  • Prepare a reference bottle with a readily biodegradable substance (e.g., sodium benzoate) to check the viability of the inoculum.

  • Prepare an abiotic control bottle with the test substance but without inoculum to assess any non-biological degradation.

• Incubation: Incubate all bottles in the dark at 20 ± 1°C for 28 days.

• Measurement: Measure the dissolved oxygen concentration in each bottle at regular intervals using an oxygen electrode.

• Calculation of Biodegradation: Calculate the percentage of biodegradation based on the oxygen consumption in the test bottles compared to the theoretical oxygen demand (ThOD) of the substance.

Figure 2: Workflow for assessing ready biodegradability using OECD 301D.

Conclusion and Future Directions

While direct experimental data on the toxicity and environmental degradation of 3-(chloromethyl)-2,3-dimethylhexane is currently lacking, a comparative analysis with structurally similar branched chlorinated alkanes provides valuable insights into its potential hazards and environmental fate. Based on this analysis, it is reasonable to hypothesize that 3-(chloromethyl)-2,3-dimethylhexane may exhibit moderate acute toxicity and is likely to be persistent in the environment due to its highly branched structure.

The primary toxic mechanism is anticipated to involve metabolic activation by cytochrome P450 enzymes, leading to the formation of reactive intermediates. Environmentally, its degradation is expected to be slow, with both aerobic and anaerobic pathways potentially contributing to its eventual breakdown.

The experimental protocols outlined in this guide provide a clear and scientifically rigorous path forward for the empirical evaluation of 3-(chloromethyl)-2,3-dimethylhexane. The generation of such data is crucial for a comprehensive risk assessment and for ensuring the safe handling and use of this and other novel halogenated compounds in research and development. Further research should also focus on the identification of its degradation products and the elucidation of its specific mechanisms of toxicity.

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